Cas no 1797017-14-1 (N-{3-3-(4-fluorobenzenesulfonyl)azetidin-1-yl-3-oxopropyl}-3-methylbenzene-1-sulfonamide)

• Product Name: N-{3-3-(4-fluorobenzenesulfonyl)azetidin-1-yl-3-oxopropyl}-3-methylbenzene-1-sulfonamide
• CAS No: 1797017-14-1
• MF: C₁₉H₂₁FN₂O₅S₂
• MW: 440.50884604454
• CID: 6121991
• PubChem ID: 71809223
• Update Time: 2025-10-28

N-{3-3-(4-fluorobenzenesulfonyl)azetidin-1-yl-3-oxopropyl}-3-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{3-3-(4-fluorobenzenesulfonyl)azetidin-1-yl-3-oxopropyl}-3-methylbenzene-1-sulfonamide
• N-{3-[3-(4-fluorobenzenesulfonyl)azetidin-1-yl]-3-oxopropyl}-3-methylbenzene-1-sulfonamide
• AKOS024564379
• N-(3-(3-((4-fluorophenyl)sulfonyl)azetidin-1-yl)-3-oxopropyl)-3-methylbenzenesulfonamide
• F6442-0147
• 1797017-14-1
• N-[3-[3-(4-fluorophenyl)sulfonylazetidin-1-yl]-3-oxopropyl]-3-methylbenzenesulfonamide

• Inchi： 1S/C19H21FN2O5S2/c1-14-3-2-4-17(11-14)29(26,27)21-10-9-19(23)22-12-18(13-22)28(24,25)16-7-5-15(20)6-8-16/h2-8,11,18,21H,9-10,12-13H2,1H3
• InChI Key： MSVCFCFWZGECPP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(C1CN(C(CCNS(C2C=CC=C(C)C=2)(=O)=O)=O)C1)(=O)=O

Computed Properties

• Exact Mass: 440.08759228g/mol
• Monoisotopic Mass: 440.08759228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 776
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 117Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-{3-3-(4-fluorobenzenesulfonyl)azetidin-1-yl-3-oxopropyl}-3-methylbenzene-1-sulfonamide

Comprehensive Overview of N-{3-[3-(4-fluorobenzenesulfonyl)azetidin-1-yl]-3-oxopropyl}-3-methylbenzene-1-sulfonamide (CAS No. 1797017-14-1)

The compound N-{3-[3-(4-fluorobenzenesulfonyl)azetidin-1-yl]-3-oxopropyl}-3-methylbenzene-1-sulfonamide (CAS No. 1797017-14-1) is a highly specialized sulfonamide derivative with a unique molecular structure. Its intricate design, featuring a fluorobenzenesulfonyl group and an azetidine ring, has garnered significant attention in pharmaceutical and biochemical research. This compound is particularly notable for its potential applications in targeted drug development, especially in the fields of enzyme inhibition and receptor modulation.

In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in medicinal chemistry. Researchers are increasingly exploring N-{3-[3-(4-fluorobenzenesulfonyl)azetidin-1-yl]-3-oxopropyl}-3-methylbenzene-1-sulfonamide for its potential role in addressing unmet medical needs. Its structural complexity allows for precise interactions with biological targets, making it a promising candidate for innovative therapies. The inclusion of a fluorine atom enhances its metabolic stability, a feature highly sought after in modern drug design.

The synthesis of CAS No. 1797017-14-1 involves multi-step organic reactions, emphasizing the importance of sulfonylation and amide coupling techniques. Advanced analytical methods such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the growing interest in small-molecule therapeutics, this compound aligns with current trends in precision medicine and personalized treatment strategies.

One of the most frequently searched questions related to this compound is: "What are the potential therapeutic applications of N-{3-[3-(4-fluorobenzenesulfonyl)azetidin-1-yl]-3-oxopropyl}-3-methylbenzene-1-sulfonamide?" Preliminary studies suggest its relevance in modulating specific enzymatic pathways, particularly those involved in inflammatory and proliferative diseases. Its azetidine moiety contributes to its bioavailability, a critical factor in drug development.

Another area of interest is the compound's structure-activity relationship (SAR), which is a hot topic in computational chemistry and molecular modeling. Researchers are leveraging AI-driven drug discovery platforms to predict its interactions with biological targets, reducing the time and cost associated with traditional screening methods. This approach aligns with the broader industry shift toward data-driven research and high-throughput screening.

From a commercial perspective, CAS No. 1797017-14-1 is primarily utilized by pharmaceutical companies and academic institutions engaged in drug discovery and mechanistic studies. Its niche application underscores the importance of specialized chemical suppliers who can provide high-purity batches with detailed analytical documentation. The compound's patent landscape is also a point of discussion, as intellectual property rights play a pivotal role in its commercialization.

In conclusion, N-{3-[3-(4-fluorobenzenesulfonyl)azetidin-1-yl]-3-oxopropyl}-3-methylbenzene-1-sulfonamide represents a fascinating intersection of chemistry and biology. Its potential to address complex medical challenges, coupled with advancements in synthetic methodologies and computational tools, positions it as a compound of significant scientific and therapeutic value. As research progresses, it is likely to remain a focal point in the quest for novel bioactive molecules.